Cas no 1250214-32-4 (4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1250214-32-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6391406
• PubChem ID: 13150786
• Update Time: 2025-05-26

4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6496454
• 1250214-32-4
• 4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• SCHEMBL11023629
• SCHEMBL11029634
• AKOS010488460
• 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H22O2/c1-4-12(2,3)10-7-5-9(6-8-10)11(13)14/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key： MPFGWBCHXRBJCP-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1250214-32-4)

4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1250214-32-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane core substituted with a 2-methylbutan-2-yl group at the fourth carbon position and a carboxylic acid functional group at the first carbon position, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for drug development.

The structural framework of 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid combines the rigidity of the cyclohexane ring with the flexibility of the isobutyl side chain. This combination not only imparts distinct stereochemical features but also opens up diverse possibilities for further functionalization and derivatization. The presence of the carboxylic acid group at one end of the molecule allows for its incorporation into various pharmacophores, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with complex structural motifs for their potential therapeutic applications. The 2-methylbutan-2-yl substituent in 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid contributes to its lipophilicity, which is a critical factor in drug design. Lipophilic compounds often exhibit better membrane permeability, which can enhance their bioavailability and efficacy. Furthermore, the cyclohexane ring provides a stable scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its utility as a precursor in the development of small-molecule inhibitors and modulators. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and other inflammatory disorders.

The carboxylic acid group of 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid can be readily converted into other functional groups, such as esters, amides, or anhydrides, through standard organic reactions. These transformations allow chemists to tailor the compound's properties for specific applications. For example, esters derived from this compound have been investigated for their potential as prodrugs, which can improve drug solubility and absorption upon administration.

Recent advances in computational chemistry have also highlighted the importance of 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications to its structure can lead to compounds with enhanced binding affinity to target proteins. This has spurred interest in developing libraries of derivatives based on this core structure for high-throughput screening assays.

The synthesis of 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales.

In addition to its pharmaceutical applications, 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid has found utility in materials science and industrial chemistry. Its unique structural properties make it a suitable candidate for developing new polymers or specialty chemicals with tailored functionalities. For instance, polymers incorporating this moiety may exhibit improved mechanical strength or thermal stability.

The future prospects for 4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic acid are promising, with ongoing research aimed at uncovering new synthetic strategies and expanding its applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development.